2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide

• IUPAC Name: 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide
• InChI: InChI=1S/C15H15NO3/c1-9-5-4-6-12(7-9)16-15(18)14-10(2)8-13(17)19-11(14)3/h4-8H,1-3H3,(H,16,18)
• InChI Key: DDTXGQXKJIOKAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(OC(=O)C=C2C)C
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide, also known as DMPO, is a synthetic compound that has gained significant attention in scientific research due to its unique chemical properties. DMPO is a heterocyclic compound that belongs to the pyran-2-one family and is widely used as a spin trapping agent in various biological and chemical systems.

Mechanism of Action

2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide functions as a spin trapping agent by reacting with free radicals to form stable adducts. The mechanism of action involves the addition of a free radical to the carbon atom adjacent to the carbonyl group of 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide, followed by the formation of a stable nitroxide radical. The nitroxide radical can be detected and analyzed using EPR spectroscopy.
Biochemical and Physiological Effects:
2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide has been shown to have a wide range of biochemical and physiological effects in various biological systems. It has been demonstrated to scavenge free radicals and protect against oxidative stress in vitro and in vivo. 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide is its ability to trap a wide range of free radicals and reactive species. It is also relatively stable and can be easily synthesized in the laboratory. However, 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide has some limitations, including its potential to react with other molecules and form adducts that may not be of interest. It is also important to note that the use of 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide in biological systems may have limitations due to potential toxicity and off-target effects.

Future Directions

There are many potential future directions for research involving 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide. One area of interest is the use of 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide in studying the role of free radicals in aging and age-related diseases. Another potential direction is the development of new spin trapping agents that are more specific and selective for certain types of free radicals. Additionally, research could focus on the use of 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide in combination with other antioxidants and anti-inflammatory agents to enhance its protective effects in biological systems.

Synthesis Methods

2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide can be synthesized using a variety of methods, including the reaction of 2,4-dimethyl-3-pentanone with 3-methylbenzoyl chloride in the presence of a base such as potassium carbonate. Another method involves the reaction of 2,4-dimethyl-3-pentanone with 3-methylbenzoic acid in the presence of a dehydrating agent such as thionyl chloride.

Scientific Research Applications

2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide is primarily used as a spin trapping agent in electron paramagnetic resonance (EPR) spectroscopy, a technique used to study free radicals and other reactive species in biological and chemical systems. 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide reacts with free radicals to form stable adducts, which can be detected and analyzed using EPR spectroscopy. 2,4-dimethyl-N-(3-methylphenyl)-6-oxopyran-3-carboxamide has been used in a wide range of research areas, including oxidative stress, inflammation, and neurodegenerative diseases.